Cas no 875166-90-8 (2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]-
• CAS No: 875166-90-8
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 1903184
• PubChem ID: 20100210
• Update Time: 2025-11-02

2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]-
• LHFVSDQXVBEFBR-UHFFFAOYSA-N
• 5-[2-(Trifluoromethyl)phenyl]pyridin-2-amine, 95%
• 5-(2-(Trifluoromethyl)phenyl)pyridin-2-amine
• MFCD06802731
• SCHEMBL3058654
• 875166-90-8
• AKOS004123467
• 5-[2-(Trifluoromethyl)phenyl]pyridin-2-amine
• 5-[2-(Trifluoromethyl)phenyl]-2-pyridinamine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-4-2-1-3-9(10)8-5-6-11(16)17-7-8/h1-7H,(H2,16,17)
• InChI Key： LHFVSDQXVBEFBR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 238.07178278Da
• Monoisotopic Mass: 238.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]-

Comprehensive Overview of 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- (CAS No. 875166-90-8)

2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- (CAS No. 875166-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethylphenyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for details about its synthesis methods, biological activity, and potential applications, reflecting its growing importance in modern chemistry.

The molecular structure of 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- features a pyridinamine backbone, which is known for its versatility in drug design. The addition of a trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Recent studies highlight its role as a key intermediate in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases. These applications align with current trends in precision medicine and personalized healthcare, making it a hot topic in scientific discussions.

In the agrochemical sector, 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- is explored for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target proteins. This has led to increased interest in its use for developing next-generation crop protection agents, especially in the context of sustainable agriculture and reduced environmental impact. Such applications resonate with global efforts to address food security and climate change, further boosting its relevance.

The synthesis of 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- typically involves multi-step organic reactions, including cross-coupling and amination processes. Optimizing these methods for high yield and low cost is a focal point for researchers, as it directly impacts the compound's commercial viability. Additionally, advancements in green chemistry have spurred interest in developing eco-friendly synthesis routes, aligning with the broader push for sustainable chemical production.

From a market perspective, the demand for 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- is expected to rise, driven by its applications in pharmaceuticals and agrochemicals. Industry reports suggest that the compound's unique properties position it as a high-value intermediate in these sectors. Furthermore, its compatibility with high-throughput screening and combinatorial chemistry techniques makes it a preferred choice for drug discovery programs. These trends underscore its potential to shape future innovations in life sciences and material science.

In conclusion, 2-Pyridinamine, 5-[2-(trifluoromethyl)phenyl]- (CAS No. 875166-90-8) is a compound of significant scientific and industrial interest. Its diverse applications, coupled with ongoing research into its synthesis and properties, make it a standout candidate for future breakthroughs. As the fields of pharmaceuticals and agrochemicals continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.